Cas no 136098-13-0 (2,6-Diazaspiro[3.4]octane)

2,6-Diazaspiro[3.4]octane is a bicyclic amine compound featuring a spirocyclic structure with nitrogen atoms at the 2 and 6 positions. Its rigid, three-dimensional framework makes it a valuable scaffold in medicinal chemistry, particularly for designing bioactive molecules with enhanced selectivity and binding affinity. The spirocyclic core contributes to improved metabolic stability and reduced conformational flexibility, which can optimize pharmacokinetic properties. This compound is frequently employed as a building block in the synthesis of pharmaceuticals, including kinase inhibitors and CNS-targeting agents. Its versatility and structural uniqueness make it a preferred choice for exploring novel drug candidates in fragment-based and lead optimization studies.

2,6-Diazaspiro[3.4]octane structure

Product Name:2,6-Diazaspiro[3.4]octane

CAS No:136098-13-0

MF:C₆H₁₂N₂

MW:112.172881126404

CID:829142

PubChem ID:18546921

Update Time:2025-10-29

2,6-Diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

- 2,6-Diazaspiro[3.4]octane
- 2,7-diazaspiro[3.4]octane
- A15210
- AK133122
- CTK8D3781
- I14-10261
- KB-226021
- PB31810
- SureCN1796331
- DTXSID80594997
- EN300-1197962
- AKOS015841000
- DB-000815
- CS-0054715
- SCHEMBL1796331
- P11956
- 136098-13-0
- Inchi： 1S/C6H12N2/c1-2-7-3-6(1)4-8-5-6/h7-8H,1-5H2
- InChI Key： OXPIFHNJGOJJQZ-UHFFFAOYSA-N
- SMILES： N1CC2(CNCC2)C1

Computed Properties

Exact Mass: 112.10016
Monoisotopic Mass: 112.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 96.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 24.1A^2
XLogP3: -0.6

Experimental Properties

Density: 1.05
Boiling Point: 190.5°C at 760 mmHg
Flash Point: 86.4°C
Refractive Index: 1.534
PSA: 24.06

2,6-Diazaspiro[3.4]octane Pricemore >>

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